Cas no 103577-61-3 (2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide)

• Product Name: 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide
• CAS No: 103577-61-3
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 125736
• PubChem ID: 11172066
• Update Time: 2025-06-10

2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide
• 2,3-dimethyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-1-ium
• 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine N-oxide
• 2,3-DIMETHYL-4-TRIFLUOROETHOXYPYRIDINE-N-OXIDE
• Pyridine,2,3-dimethyl-4-(2,2,2-trifluoroethoxy)-, 1-oxide
• N-oxide of 2,3-dimethyl-4-(2,2,2-trifluoroethoxy)pyridine
• Lansoprazole Impurity 2
• 2, 3-Dimethyl-4-(2,2,2-Trifluoroethpxy) Pyridine-N-Oxide
• 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine-N-oxide
• SCHEMBL1681102
• 2,3-DIMETHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-1-IUM-1-OLATE
• AKOS015909294
• 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine1-oxide
• 2,3-Dimethyl-4-(2,2,2-Trifluoroethpxy)Pyridine-N-Oxide
• 103577-61-3
• 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-Oxide; Pyridine, 2,3-dimethyl-4-(2,2,2-trifluoroethoxy)-, 1-oxide; ,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide; 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine N-oxide
• 2,3-Dimethyl-4-(2,2,2-Trifluoroethoxy)-Pyridine 1-Oxide

• Inchi： 1S/C9H10F3NO2/c1-6-7(2)13(14)4-3-8(6)15-5-9(10,11)12/h3-4H,5H2,1-2H3
• InChI Key： GMSURXZOJDDQEF-UHFFFAOYSA-N
• SMILES： FC(COC1C=C[N+](=C(C)C=1C)[O-])(F)F

Computed Properties

• Exact Mass: 221.06600
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.7Ų

Experimental Properties

• PSA: 34.69000
• LogP: 2.67300

2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide

Recent Advances in the Study of 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide (CAS: 103577-61-3)

The compound 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide (CAS: 103577-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoroethoxy and pyridine N-oxide functionalities, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key breakthroughs in the study of this compound involves its role as an intermediate in the synthesis of novel bioactive molecules. Researchers have developed more efficient synthetic routes to produce 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide with higher yields and purity, which is critical for scaling up production for preclinical and clinical studies. The trifluoroethoxy group, in particular, has been highlighted for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry.

In terms of pharmacological applications, recent in vitro and in vivo studies have explored the compound's potential as an anti-inflammatory and antimicrobial agent. Preliminary results indicate that 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide exhibits inhibitory effects on specific pro-inflammatory cytokines, suggesting its utility in treating chronic inflammatory diseases. Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, though further studies are needed to elucidate the exact mechanisms of action.

Another area of interest is the compound's interaction with biological targets at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into its binding affinity for certain enzymes and receptors. These findings are instrumental in designing derivatives with improved efficacy and selectivity, paving the way for the development of next-generation therapeutics.

Despite these advances, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps, with a focus on optimizing its therapeutic index and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide (CAS: 103577-61-3) represents a promising scaffold in drug discovery. Its versatile chemical properties and biological activities underscore its potential as a lead compound for developing new treatments for inflammatory and infectious diseases. Future research will likely explore its applications in other therapeutic areas, further expanding its impact on the field of chemical biology and medicine.